Harmine Hydrochloride

Description

Harmine hydrochloride is a fluorescent harmala alkaloid belonging to the beta-carboline family of compounds . It naturally occurs as a metabolite in several plants, most notably in Syrian rue (Peganum harmala) and the South American vine Banisteriopsis caapi . Harmine hydrochloride is a reversible inhibitor of monoamine oxidase A (MAO-A) but not MAO-B . It has potential anti-cancer and neuroprotective properties and promotes the differentiation of osteoblasts and chondrocytes while inhibiting osteoclastogenesis .

Harmine hydrochloride is a highly cell-permeable compound . It acts as a competitive inhibitor of ATP binding to the kinase pocket of DYRK1A and also inhibits monoamine oxidases (MAOs), PPARγ, and cdc-like kinases (CLKs) . Additionally, harmine hydrochloride can function as a 5-HT2A serotonin receptor . Other names for Harmine include banisterin, banisterine, telepathine, leucoharmine, yagin, and yageine .

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• CAS No.: 343-27-1
• Product Name: Harmine Hydrochloride
• Molecular Formula: C13H13ClN2O
• Molecular Weight: 248.71 g/mol
• IUPAC Name: 7-methoxy-1-methyl-9H-pyrido[3,4-b]indole;hydrochloride
• Standard InChI: InChI=1S/C13H12N2O.ClH/c1-8-13-11(5-6-14-8)10-4-3-9(16-2)7-12(10)15-13;/h3-7,15H,1-2H3;1H
• Standard InChIKey: VNPLYCKZIUTKJM-UHFFFAOYSA-N
• SMILES: CC1=NC=CC2=C1NC3=C2C=CC(=C3)OC.Cl
• Canonical SMILES: CC1=NC=CC2=C1NC3=C2C=CC(=C3)OC.Cl
• Appearance: Off-white to pale green powder
• Purity: 95 %
• Synonyms: 7-Methoxy-1-methyl-9h-pyrido[3,4-b]indole hydrochloride
• Reference: - Liu H, Han D, Liu Y, Hou X, Wu J, Li H, Yang J, Shen C, Yang G, Fu C, Li X, Che H, Ai J, Zhao S. Harmine hydrochloride inhibits Akt phosphorylation and depletes the pool of cancer stem-like cells of glioblastoma. J Neurooncol. 2013 Mar;112(1):39-48 - Ferretti V, Gilli P, Borea PA. Structural features controlling the binding of beta-carbolines to the benzodiazepine receptor. Acta Crystallogr B. 2004 Aug;60(Pt 4):481-9
• PubChem Compound: 5359389
• Last Modified: Sep 12 2023